Cas no 494841-49-5 (Thiophene, 2,5-bis[4-(5-bromo-2-thienyl)phenyl]-)

Thiophene, 2,5-bis[4-(5-bromo-2-thienyl)phenyl]- structure
494841-49-5 structure
Product Name:Thiophene, 2,5-bis[4-(5-bromo-2-thienyl)phenyl]-
CAS No:494841-49-5
MF:C24H14Br2S3
MW:558.370960712433
CID:1522521
PubChem ID:71362614
Update Time:2025-04-21

Thiophene, 2,5-bis[4-(5-bromo-2-thienyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2,5-bis[4-(5-bromo-2-thienyl)phenyl]-
    • 2,5-bis[4-(5-bromothiophen-2-yl)phenyl]thiophene
    • 2,2'-[Thiene-2,5-diyldi(4,1-phenylene)]bis(5-bromothiophene)
    • 494841-49-5
    • DTXSID30786229
    • Inchi: 1S/C24H14Br2S3/c25-23-13-11-21(28-23)17-5-1-15(2-6-17)19-9-10-20(27-19)16-3-7-18(8-4-16)22-12-14-24(26)29-22/h1-14H
    • InChI Key: UHBUMZNMBGTHCG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2C=CC(=CC=2)C2=CC=C(C3C=CC(C4=CC=C(S4)Br)=CC=3)S2)S1

Computed Properties

  • Exact Mass: 555.86252
  • Monoisotopic Mass: 555.86244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.7
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司